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Compound of Interest

Compound Name: Mniopetal D

Cat. No.: B15568253

Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comparative analysis of the structure-activity relationships (SAR) of Mniopetal analogs,

focusing on their potential as inhibitors of HIV-1 reverse transcriptase (RT).

Mniopetal E, a naturally occurring drimane sesquiterpenoid, has been identified as an inhibitor

of the reverse transcriptase of human immunodeficiency virus (HIV)-1. While the total synthesis

of (-)-Mniopetal E has been successfully achieved, establishing its absolute stereochemistry,

comprehensive SAR studies on a wide range of its analogs are currently limited in the public

domain. This guide, therefore, extrapolates a hypothetical structure-activity relationship based

on the known biological activities of the broader class of drimane sesquiterpenoids, which

includes antifungal, cytotoxic, anti-inflammatory, and antimicrobial effects.[1][2][3][4][5][6][7][8]

[9][10][11]

Hypothetical Structure-Activity Relationship (SAR)
of Mniopetal Analogs
The core structure of Mniopetal consists of a decalin ring system, a lactone moiety, and various

oxygenated functional groups. Modifications at these sites are predicted to significantly
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influence the anti-HIV-1 RT activity. The following table outlines a hypothetical SAR for

Mniopetal analogs, drawing parallels from SAR studies of other drimane sesquiterpenoids.
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Analog Modification
Predicted Anti-HIV-1

RT Activity

Rationale based on

Drimane

Sesquiterpenoid

SAR

Mniopetal E (Parent) - Baseline Activity

The natural product

serves as the

reference compound.

Analog 1
Saturation of the C7-

C8 double bond
Likely Decreased

The α,β-unsaturated

system is often crucial

for the biological

activity of drimanes by

acting as a Michael

acceptor.[10]

Analog 2
Epoxidation of the C7-

C8 double bond

Potentially Increased

or Altered

Epoxidation can

increase reactivity and

introduce new

hydrogen bonding

opportunities, which

has been shown to

enhance cytotoxicity

in some drimanes.[3]

Analog 3
Reduction of the

lactone to a diol
Likely Decreased

The lactone ring is a

common

pharmacophore in

bioactive natural

products, and its

opening would

significantly alter the

electronic and steric

properties.

Analog 4 Esterification of the

C11-hydroxyl group

Potentially Modulated Esterification can

affect lipophilicity and

cell permeability. The

nature of the ester

group (e.g., size,
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electronics) would

likely fine-tune the

activity.[3]

Analog 5

Oxidation of the C11-

hydroxyl group to a

ketone

Potentially Decreased

The introduction of a

ketone could alter the

conformation and

hydrogen bonding

capacity, which may

be detrimental to

binding with the target

enzyme.

Analog 6
Introduction of a

halogen at C7
Potentially Increased

Halogenation can

enhance binding

affinity through

halogen bonding and

increase lipophilicity,

potentially improving

cellular uptake.

Analog 7 Isomerization at C9 Likely Decreased

The specific

stereochemistry of the

decalin ring is often

critical for the precise

fit into the enzyme's

active site.

Experimental Protocols
A detailed methodology for a key experiment to determine the inhibitory activity of Mniopetal

analogs against HIV-1 reverse transcriptase is provided below.

In Vitro HIV-1 Reverse Transcriptase Inhibition Assay
This assay quantifies the ability of a compound to inhibit the enzymatic activity of HIV-1 RT. A

common method is a non-radioactive ELISA-based assay.

Materials:
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Recombinant HIV-1 Reverse Transcriptase (RT)

Poly(A) template and Oligo(dT) primer

Biotin-dUTP and Digoxigenin-dUTP

Reaction Buffer (e.g., Tris-HCl, MgCl2, KCl, DTT)

Lysis Buffer

Streptavidin-coated microplates

Anti-digoxigenin antibody conjugated to peroxidase (Anti-DIG-POD)

Peroxidase substrate (e.g., ABTS)

Stop solution (e.g., H2SO4)

Plate reader

Procedure:

Preparation of Reagents: Prepare working solutions of the reaction buffer, template/primer

mix, and dNTP mix (containing biotin-dUTP and DIG-dUTP).

Compound Preparation: Dissolve Mniopetal analogs in a suitable solvent (e.g., DMSO) to

create stock solutions. Prepare serial dilutions to determine the IC50 value.

Enzyme Reaction:

In a microcentrifuge tube, mix the reaction buffer, template/primer, dNTP mix, and the test

compound at various concentrations.

Add the HIV-1 RT enzyme to initiate the reaction. Include a positive control (known RT

inhibitor like Nevirapine) and a negative control (no inhibitor).

Incubate the reaction mixture at 37°C for a specified time (e.g., 1-2 hours) to allow for the

synthesis of the biotin- and digoxigenin-labeled DNA.
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Detection:

Transfer the reaction mixtures to the streptavidin-coated microplate wells. Incubate to

allow the biotinylated DNA to bind to the streptavidin.

Wash the wells to remove unbound reagents.

Add the Anti-DIG-POD antibody and incubate. The antibody will bind to the digoxigenin-

labeled DNA.

Wash the wells again.

Add the peroxidase substrate. The enzyme will catalyze a colorimetric reaction.

Stop the reaction with the stop solution.

Data Analysis:

Measure the absorbance at the appropriate wavelength using a plate reader.

The absorbance is proportional to the amount of DNA synthesized and thus the RT

activity.

Calculate the percentage of inhibition for each compound concentration relative to the

negative control.

Determine the IC50 value, which is the concentration of the compound that inhibits 50% of

the RT activity.

Visualizations
Workflow for a Structure-Activity Relationship Study
The following diagram illustrates a typical workflow for conducting a SAR study, from the initial

design and synthesis of analogs to their biological evaluation.
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Caption: A generalized workflow for a structure-activity relationship (SAR) study.

HIV-1 Life Cycle and the Role of Reverse Transcriptase
Inhibitors
This diagram shows the key stages of the HIV-1 life cycle and highlights the point of

intervention for reverse transcriptase inhibitors like Mniopetal E.
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Caption: The HIV-1 life cycle and the inhibitory action of Mniopetal analogs.

In conclusion, while Mniopetal E presents a promising scaffold for the development of novel

anti-HIV agents, further extensive synthesis and biological evaluation of its analogs are

imperative. The hypothetical SAR presented here, based on related drimane sesquiterpenoids,

offers a foundational framework to guide future research in this area. The provided
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experimental protocol and workflow diagrams serve as practical resources for researchers

embarking on the exploration of Mniopetal analogs as potential HIV-1 reverse transcriptase

inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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